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Compound of Interest

Compound Name: Nitrosonium hexafluoroantimonate

Cat. No.: B093022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and characterization

of Nitrosonium hexafluoroantimonate (NOSbF₆), a powerful oxidizing agent with significant

applications in synthetic chemistry. This document outlines a robust synthesis protocol,

summarizes key physical and spectroscopic properties, and presents visual workflows for its

preparation and analysis.

Introduction
Nitrosonium hexafluoroantimonate is an inorganic compound composed of a nitrosonium

cation ([NO]⁺) and a hexafluoroantimonate anion ([SbF₆]⁻). It is a colorless crystalline solid that

is highly reactive and sensitive to moisture. Its utility stems from the strong oxidizing nature of

the nitrosonium cation, making it a valuable reagent in a variety of chemical transformations,

including nitrosylation, diazotization, and oxidation reactions.

Physicochemical Properties
A summary of the key physicochemical properties of Nitrosonium hexafluoroantimonate is

presented in the table below.
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Property Value

Chemical Formula F₆NOSb

Molecular Weight 265.76 g/mol [1]

Appearance White crystalline powder

CAS Number 16941-06-3[2][3]

Sensitivity Hygroscopic

Synthesis of Nitrosonium Hexafluoroantimonate
A well-established method for the preparation of Nitrosonium hexafluoroantimonate involves

the reaction of nitrosyl chloride (NOCl) with antimony(V) fluoride (SbF₅). This reaction proceeds

cleanly to afford the desired product.

Synthesis Signaling Pathway

Nitrosyl Chloride (NOCl)

Nitrosonium Hexafluoroantimonate (NOSbF₆)

Antimony(V) Fluoride (SbF₅)
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Caption: Synthesis of Nitrosonium hexafluoroantimonate.

Experimental Protocol
Materials:

Nitrosyl chloride (NOCl)

Antimony(V) fluoride (SbF₅)
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Anhydrous sulfur dioxide (SO₂) (as solvent)

Schlenk line and glassware

Inert atmosphere (e.g., argon or nitrogen)

Procedure:

Reaction Setup: All glassware should be rigorously dried and assembled under an inert

atmosphere using a Schlenk line. A reaction flask equipped with a magnetic stir bar and a

gas inlet is charged with freshly distilled antimony(V) fluoride.

Solvent Addition: Anhydrous sulfur dioxide is condensed into the reaction flask at low

temperature (typically -78 °C, using a dry ice/acetone bath) to dissolve the antimony(V)

fluoride.

Reagent Addition: A stoichiometric amount of nitrosyl chloride is then slowly condensed into

the stirred solution.

Reaction: The reaction mixture is allowed to warm slowly to a specified temperature (e.g.,

-20 °C) and stirred for a designated period to ensure complete reaction. The formation of a

precipitate indicates the production of Nitrosonium hexafluoroantimonate.

Isolation and Purification: The volatile solvent (SO₂) is removed under vacuum at low

temperature. The resulting solid product is washed with a suitable anhydrous solvent in

which the product is sparingly soluble (to remove any unreacted starting materials) and then

dried under high vacuum.

Characterization of Nitrosonium
Hexafluoroantimonate
The identity and purity of the synthesized Nitrosonium hexafluoroantimonate can be

confirmed through various analytical techniques, including vibrational spectroscopy, nuclear

magnetic resonance, and X-ray crystallography.

Experimental Workflow for Characterization
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Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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